Cas no 1189911-06-5 (methyl 4-{2-6-(benzenesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate)

• Product Name: methyl 4-{2-6-(benzenesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• CAS No: 1189911-06-5
• MF: C₂₁H₁₇N₅O₆S
• MW: 467.454582929611
• CID: 5844163
• PubChem ID: 46507772
• Update Time: 2025-06-23

methyl 4-{2-6-(benzenesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-6-(benzenesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• CHEMBL4528684
• methyl 4-{2-[6-(benzenesulfonyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamido}benzoate
• methyl 4-[[2-[6-(benzenesulfonyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetyl]amino]benzoate
• 1189911-06-5
• methyl 4-({[3-oxo-6-(phenylsulfonyl)[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]acetyl}amino)benzoate
• F3407-0709
• methyl 4-(2-(3-oxo-6-(phenylsulfonyl)-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamido)benzoate
• VU0626209-1
• AKOS004915296

• Inchi： 1S/C21H17N5O6S/c1-32-20(28)14-7-9-15(10-8-14)22-18(27)13-25-21(29)26-17(23-25)11-12-19(24-26)33(30,31)16-5-3-2-4-6-16/h2-12H,13H2,1H3,(H,22,27)
• InChI Key： DHIZAZUFVKDYRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC2=NN(CC(NC3C=CC(C(=O)OC)=CC=3)=O)C(N2N=1)=O)(=O)=O

Computed Properties

• Exact Mass: 467.08995445g/mol
• Monoisotopic Mass: 467.08995445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 146Ų

Additional information on methyl 4-{2-6-(benzenesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate

Methyl 4-{2-6-(Benzenesulfonyl)-3-Oxo-2H,3H-1,2,4-Triazolo[4,3-b]Pyridazin-2-Ylacetamido}Benzoate: A Comprehensive Overview

The compound Methyl 4-{2-6-(Benzenesulfonyl)-3-Oxo-2H,3H-1,2,4-Triazolo[4,3-b]Pyridazin-2-Ylacetamido}Benzoate (CAS No. 118991-06-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzenesulfonyl group attached to a triazolo[4,3-b]pyridazine ring system. The presence of the methyl ester group further enhances its functional versatility.

Recent studies have highlighted the importance of benzenesulfonyl groups in modulating the pharmacokinetic properties of molecules. The triazolo[4,3-b]pyridazine core is known for its unique electronic properties, making it a valuable component in the design of bioactive compounds. Researchers have demonstrated that this structure can serve as a scaffold for developing antimicrobial agents, anticancer drugs, and neuroprotective agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the triazolo[4,3-b]pyridazine ring system and the subsequent attachment of the benzenesulfonyl group. Advanced techniques such as microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the synthesis pathway.

In terms of applications, Methyl 4-{2-6-(Benzenesulfonyl)-3-Oxo-2H,3H-1,2,4-Triazolo[4,3-b]Pyridazin-2-Ylacetamido}Benzoate has shown promise in drug discovery programs targeting inflammatory diseases, neurodegenerative disorders, and infectious diseases. Its ability to interact with key biological targets such as kinases and proteases makes it a valuable lead compound for further optimization.

Recent research has also focused on understanding the mechanism of action of this compound at the molecular level. Computational studies using molecular docking and dynamics simulations have provided insights into how this molecule binds to its target proteins. These findings have paved the way for rational drug design strategies aimed at improving its potency and selectivity.

The integration of green chemistry principles into the synthesis and application of this compound has been another area of interest. Researchers have explored the use of environmentally friendly solvents and catalysts to reduce the ecological footprint of its production process. This aligns with global efforts to promote sustainable chemical practices.

In conclusion, Methyl 4-{2-6-(Benzenesulfonyl)-3-Oxo-2H,3H-1,2,4-Triazolo[4,3-b]Pyridazin-2-Ylacetamido}Benzoate represents a cutting-edge molecule with diverse applications in modern chemistry and medicine. Its complex structure and functional groups make it a versatile tool for advancing scientific research and developing innovative therapeutic solutions.